2-fluoro-N-[2-methyl-1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)propyl]benzenesulfonamide

• Molecular Formula: C16H17FN4O2S
• Molecular Weight: 348.4 g/mol
• IUPAC Name: 2-fluoro-N-[2-methyl-1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)propyl]benzenesulfonamide
• InChI: InChI=1S/C16H17FN4O2S/c1-11(2)15(16-19-18-14-9-5-6-10-21(14)16)20-24(22,23)13-8-4-3-7-12(13)17/h3-11,15,20H,1-2H3
• InChI Key: MDOHKTVZVFDSHW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C1=NN=C2N1C=CC=C2)NS(=O)(=O)C3=CC=CC=C3F

Description

Systematic IUPAC Nomenclature and Structural Interpretation

The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is derived from its parent heterocyclic system and substituent hierarchy. The core structure consists of a triazolo[4,3-a]pyridine bicyclic system fused at the pyridine’s 4-position and triazole’s 3-position. The sulfonamide group (-SO$$_2$$NH-) is attached to a 2-fluorobenzene ring, with the nitrogen atom of the sulfonamide further substituted by a branched alkyl chain (2-methylpropyl) that terminates at the triazolopyridine’s 3-position.

Key nomenclature features :

• Parent hydrocarbon : Benzenesulfonamide (position 1: sulfonamide; position 2: fluorine substituent).
• Substituent on sulfonamide nitrogen : 2-Methyl-1-(triazolo[4,3-a]pyridin-3-yl)propyl.
• Heterocyclic system : Triazolo[4,3-a]pyridine (triazole fused to pyridine at positions 4 and 3-a).

The full IUPAC name prioritizes substituents alphabetically and locates them using the lowest possible numbering:
2-fluoro-N-[2-methyl-1-(triazolo[4,3-a]pyridin-3-yl)propyl]benzenesulfonamide .

Molecular Formula and Atomic Connectivity Analysis

The molecular formula C$${16}$$H$${18}$$FN$$5$$O$$2$$S encapsulates the compound’s atomic composition (Table 1).

Element	Count	Role in Structure
Carbon	16	Benzene (6), triazolopyridine (6), propyl (3), methyl (1)
Hydrogen	18	Benzene (4), propyl (7), triazolopyridine (4), methyl (3)
Fluorine	1	Substituent at benzene position 2
Nitrogen	5	Triazole (3), sulfonamide (1), pyridine (1)
Oxygen	2	Sulfonamide group (-SO$$_2$$-)
Sulfur	1	Sulfonamide group (-SO$$_2$$-)

Atomic connectivity highlights :

• The benzene ring features a fluorine atom at position 2 and a sulfonamide group (-SO$$_2$$NH-) at position 1.
• The sulfonamide nitrogen bonds to a 2-methylpropyl chain, where the terminal carbon connects to the triazolopyridine’s 3-position.
• The triazolopyridine system comprises a pyridine ring fused to a 1,2,4-triazole, with nitrogen atoms at positions 1, 2, and 4 of the triazole.

Preparation Methods

Synthetic Routes and Reaction Conditions

The reaction conditions often include the use of hydrazine hydrate and ethanol under reflux conditions to form the triazolo-pyridine core

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using automated reactors and continuous flow processes to ensure high yield and purity. The use of advanced purification techniques such as chromatography and crystallization is essential to obtain the desired compound in its pure form.

Chemical Reactions Analysis

Reactivity of the Sulfonamide Group

The benzenesulfonamide moiety enables nucleophilic substitution and hydrolysis under controlled conditions:

Key Reactions:

• Hydrolysis : Acidic conditions (e.g., HCl/H₂O) cleave the sulfonamide bond, yielding benzenesulfonic acid and the corresponding amine derivative.

• Nucleophilic Substitution : The sulfonamide sulfur undergoes alkylation or arylation with electrophiles (e.g., methyl iodide) in basic media (pH 9–11).

Conditions and Outcomes

Reaction Type	Conditions	Products
Hydrolysis	HCl (1M), 80°C, 6h	Benzenesulfonic acid + amine byproduct
Alkylation	NaH, DMF, RT, 12h	N-alkylated sulfonamide derivatives

Triazolo[4,3-a]pyridine Reactivity

The triazolo[4,3-a]pyridine system participates in electrophilic substitution and coordination reactions:

Electrophilic Aromatic Substitution :

• Nitration (HNO₃/H₂SO₄) occurs at the 6-position of the pyridine ring, driven by electron-rich regions.

• Halogenation (Cl₂/FeCl₃) favors the 7-position.

Metal Coordination :
The triazole nitrogen atoms bind transition metals (e.g., Cu²⁺, Zn²⁺) in ethanol/water mixtures, forming stable complexes.

Influence of the Fluorine Substituent

The 2-fluoro group on the benzenesulfonamide alters electronic properties and reaction pathways:

• Electronic Effects : Fluorine’s electron-withdrawing nature increases the electrophilicity of the sulfonamide sulfur, enhancing reactivity toward nucleophiles.

• Directed Functionalization : The fluorine atom directs electrophiles to the para position of the benzene ring during substitution reactions.

Reaction Conditions and Catalysis

Optimized parameters for key transformations:

Parameter	Optimal Range	Impact on Yield/Purity
pH	8–10 (basic)	Maximizes nucleophilic substitution
Temperature	60–80°C	Balances reaction rate and stability
Catalyst	Cu(OAc)<sub>2</sub>	Accelerates triazole-metal binding

Comparative Reactivity with Structural Analogs

The compound’s reactivity differs from related derivatives due to its unique substituents:

Compound	Key Structural Feature	Reactivity Difference
5-Fluoro- triazolo[4,3-a]pyridine	Fluorine on triazole	Reduced electrophilic substitution
N-Methylbenzenesulfonamide	Lack of triazole system	No metal coordination
4-Chloro-analog	Chlorine instead of fluorine	Slower hydrolysis kinetics

Scientific Research Applications

Anticancer Activity

Recent studies have highlighted the potential of [1,2,4]triazolo[4,3-a]pyridine derivatives as inhibitors of various cancer-related targets. For instance, these compounds have been shown to inhibit the hepatocyte growth factor receptor (HGF), which is implicated in tumor growth and metastasis. This inhibition suggests a promising avenue for developing anticancer therapies based on this scaffold .

Anticonvulsant Properties

The structure of 2-fluoro-N-[2-methyl-1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)propyl]benzenesulfonamide may contribute to anticonvulsant activity. Compounds with similar triazolo-pyridine frameworks have demonstrated efficacy in preclinical models for seizure disorders. For example, derivatives have been evaluated using maximal electroshock (MES) and pentylenetetrazole (PTZ) tests, showing significant protective effects against induced seizures .

RORγt Inhibition

The compound's structural features suggest it may act as an inverse agonist for the retinoic acid receptor-related orphan receptor gamma t (RORγt), a target in autoimmune diseases and cancer. Studies have reported that certain derivatives exhibit potent inhibitory activity against RORγt transcriptional activity, indicating their potential use in treating conditions like psoriasis and other inflammatory diseases .

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship is crucial for optimizing the efficacy and safety profiles of these compounds. Variations in substituents on the triazolo-pyridine scaffold can significantly influence biological activity. For instance:

Compound	Substituent	IC50 (nM)	Activity
3a	Methyl	41	High
4f	Trifluoromethyl	50	Moderate
5a	None	240	Low

This table illustrates how different modifications can enhance or diminish biological potency .

Case Study 1: Anticancer Efficacy

A study investigated various triazolo-pyridine derivatives for their ability to inhibit cancer cell proliferation. The results indicated that specific substitutions on the triazolo ring improved potency against breast cancer cell lines. The most effective compound demonstrated an IC50 value comparable to established chemotherapeutics .

Case Study 2: Seizure Models

In a preclinical evaluation of anticonvulsant activity using mouse models, several derivatives were tested for their protective effects against seizures induced by PTZ and MES. The compound with a methyl substitution showed significant efficacy with minimal neurotoxicity, suggesting its viability as a therapeutic agent for epilepsy .

Mechanism of Action

The mechanism of action of 2-fluoro-N-[2-methyl-1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)propyl]benzenesulfonamide involves its interaction with specific molecular targets, such as kinases. It inhibits the activity of these enzymes, leading to the disruption of cellular signaling pathways that are crucial for cell proliferation and survival . This makes it a potential candidate for anticancer therapy.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

The compound’s structural and functional attributes are compared below with related molecules from the provided evidence, focusing on core scaffolds, substituents, and inferred physicochemical or biological properties.

Table 1: Structural and Functional Comparison

Compound Name / ID	Core Scaffold	Key Substituents	Molecular Weight (g/mol)	Notable Properties
Target Compound	[1,2,4]Triazolo[4,3-a]pyridine + benzenesulfonamide	2-fluoro-benzenesulfonamide, 2-methylpropyl linker	Calculated: ~375.4 (exact mass not provided)	Hypothesized enhanced lipophilicity (due to fluorine) and sulfonamide-mediated solubility
Example 53 ()	Pyrazolo[3,4-d]pyrimidine + chromen-4-one	5-fluoro-chromenone, 2-fluoro-N-isopropylbenzamide	589.1 (M++1)	Higher molecular weight; chromenone moiety may confer kinase inhibition activity; MP: 175–178°C
MM0421.02 ()	[1,2,4]Triazolo[4,3-a]pyridin-3-one	4-Phenylpiperazine-propyl	62337-66-0 (CAS)	Piperazine substituent likely enhances basicity and receptor binding; triazolo-pyridine core shared with target
MM0421.03 ()	[1,2,4]Triazolo[4,3-a]pyridin-3-one (dihydrochloride)	4-(4-Chlorophenyl)piperazine-propyl	n/a	Chlorophenyl group increases hydrophobicity; dihydrochloride salt improves solubility

Key Observations:

Core Scaffold Differences: The target compound’s triazolo-pyridine core distinguishes it from Example 53’s pyrazolo-pyrimidine and chromenone system . MM0421.02 and MM0421.03 share the triazolo-pyridine core but replace the benzenesulfonamide with piperazine derivatives, suggesting divergent biological targets (e.g., GPCRs vs. kinases) .

Substituent Impact: The 2-fluoro-benzenesulfonamide group in the target compound may enhance solubility compared to the lipophilic chromenone in Example 53. Fluorine’s electron-withdrawing effect could also modulate sulfonamide acidity, affecting protein binding .

Physicochemical Properties: Example 53’s higher molecular weight (~589 vs. ~375 g/mol for the target) correlates with its chromenone and pyrazolo-pyrimidine groups, which may reduce bioavailability compared to the more compact target compound . The absence of melting point (MP) or solubility data for the target compound limits direct comparisons, but MM0421.02/03’s dihydrochloride salt form highlights strategies to improve aqueous solubility in triazolo-pyridine derivatives .

Biological Activity

The compound 2-fluoro-N-[2-methyl-1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)propyl]benzenesulfonamide is a novel derivative of the [1,2,4]triazolo[4,3-a]pyridine class, which has garnered attention in medicinal chemistry for its potential therapeutic applications. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and therapeutic potential based on recent research findings.

Chemical Structure and Properties

The compound's structure can be described as follows:

• Core Structure : [1,2,4]triazolo[4,3-a]pyridine
• Substituents :
  • A fluorine atom at the 2-position of the benzenesulfonamide moiety.
  • A methyl group at the 2-position of the triazole ring.
  • A propyl chain connecting to the sulfonamide group.

This unique structure is hypothesized to enhance its biological activity through improved binding affinities and altered pharmacokinetic profiles.

Anticancer Activity

Recent studies have highlighted the compound's potential as an anticancer agent. In vitro assays demonstrated significant antiproliferative effects against various cancer cell lines. For instance, a study reported that derivatives with similar structures exhibited IC50 values in the low nanomolar range against breast and colon cancer cell lines .

Table 1: Antiproliferative Activity Against Cancer Cell Lines

Cell Line	IC50 (nM)	Reference
MCF-7 (Breast)	45
HCT116 (Colon)	30
A549 (Lung)	50

The mechanism by which this compound exerts its anticancer effects appears to involve inhibition of specific kinases and transcription factors involved in cell proliferation and survival. Notably, it has been identified as a potent inhibitor of RORγt (retinoic acid receptor-related orphan receptor gamma t), which plays a critical role in T-cell differentiation and inflammatory responses. The inhibition of RORγt leads to decreased IL-17A production in T-cells, which is significant in autoimmune diseases and cancer progression .

Pharmacokinetics

Pharmacokinetic studies indicate favorable absorption and distribution characteristics for this compound. In mouse models, it demonstrated a half-life (t1/2) of approximately 110 hours with a bioavailability (BA) exceeding 48%, suggesting good oral bioavailability .

Table 2: Pharmacokinetic Profile

Parameter	Value
Half-life (t1/2)	110 h
Bioavailability	48%
Clearance (CL)	1.1 L/h/kg
Volume of Distribution (VD)	1.1 L/kg

Case Studies

In a recent case study involving animal models of cancer, treatment with this compound resulted in significant tumor reduction compared to control groups. The study utilized a xenograft model where human cancer cells were implanted into mice. The results indicated that treatment with the compound led to a dose-dependent decrease in tumor volume and weight .

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 2-fluoro-N-[2-methyl-1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)propyl]benzenesulfonamide, and how can purity be optimized?

• Methodology : The compound’s synthesis likely involves multi-step reactions, including sulfonamide coupling and triazolo-pyridine ring formation. A common approach for analogous triazolo-pyridines is the use of Suzuki-Miyaura cross-coupling to introduce aryl groups, followed by cyclization with hydrazine derivatives . Purity optimization requires rigorous chromatography (e.g., flash column or preparative HPLC) and crystallization in solvents like ethanol or acetonitrile. Analytical techniques (HPLC, NMR) should confirm >95% purity, as seen in standards for related sulfonamides .

Q. How can the structural and electronic properties of this compound be characterized experimentally and computationally?

• Methodology :

• Experimental : X-ray crystallography (if single crystals are obtainable) resolves the 3D structure, including fluorine substitution effects. Thermal analysis (DSC/TGA) determines melting points and stability .
• Computational : Density Functional Theory (DFT) calculations predict electronic properties (e.g., Fukui indices for electrophilic/nucleophilic sites) and molecular electrostatic potential (MEP) maps. PubChem’s InChI and SMILES data provide a foundation for in silico modeling .

Q. What analytical techniques are critical for verifying the identity of intermediates and the final product?

• Methodology :

• NMR : ¹H/¹³C/¹⁹F NMR confirms regiochemistry of the triazolo-pyridine core and fluorine substitution.
• LC-MS : High-resolution mass spectrometry validates molecular weight and detects impurities.
• FT-IR : Sulfonamide S=O stretches (~1350 cm⁻¹) and triazole ring vibrations (~1600 cm⁻¹) are diagnostic .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies be designed to optimize bioactivity while minimizing off-target effects?

• Methodology :

• Analog Synthesis : Systematically vary substituents (e.g., fluorine position, alkyl chain length) using combinatorial chemistry .
• In Vitro Screening : Assay against target proteins (e.g., kinases, GPCRs) with dose-response curves (IC₅₀ determination). Compare with control compounds like 4-[5-(trifluoromethyl)pyrid-2-yl]benzoic acid derivatives .
• Off-Target Profiling : Use high-throughput screening (HTS) panels to assess selectivity across 100+ targets .

Q. What experimental strategies address contradictions in solubility, stability, or bioactivity data across studies?

• Methodology :

• Solubility : Use biorelevant media (FaSSIF/FeSSIF) to mimic physiological conditions. Compare with DMSO-based assays .
• Stability : Accelerated stability studies (40°C/75% RH) identify degradation pathways (e.g., hydrolysis of sulfonamide bonds) .
• Bioactivity Reproducibility : Standardize cell lines, assay protocols, and statistical methods (e.g., ANOVA with post-hoc tests) .

Q. How can environmental fate and toxicity be evaluated for this compound under regulatory guidelines?

• Methodology :

• Environmental Persistence : OECD 307/308 tests measure biodegradation in soil/water matrices. Monitor metabolites via LC-QTOF-MS .
• Ecototoxicity : Use Daphnia magna or zebrafish embryos (OECD 202/236) to assess acute/chronic toxicity. Compare with perfluorinated sulfonamide benchmarks .
• Computational Toxicology : QSAR models predict bioaccumulation (log Kow) and endocrine disruption potential .

Q. What mechanistic insights can be gained from studying the compound’s interaction with biological targets?

• Methodology :

• Structural Biology : Co-crystallization with target proteins (e.g., carbonic anhydrase) reveals binding modes. Mutagenesis studies validate key residues .
• Kinetic Studies : Surface plasmon resonance (SPR) or ITC measures binding affinity (KD) and thermodynamics .
• In Silico Docking : Molecular dynamics simulations (e.g., GROMACS) model ligand-protein interactions over 100+ ns trajectories .

Key Recommendations for Researchers

• Reproducibility : Document reaction conditions (temperature, solvent ratios) and analytical parameters (column type, gradient).
• Data Contradictions : Cross-validate results using orthogonal methods (e.g., SPR vs. ITC for binding affinity).
• Ethical Compliance : Follow OECD guidelines for environmental/toxicity studies to ensure regulatory acceptance .